![molecular formula C22H24N6O B2618429 (3,4-Dimethylphenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone CAS No. 1021115-16-1](/img/structure/B2618429.png)
(3,4-Dimethylphenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,4-Dimethylphenyl)(4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C22H24N6O and its molecular weight is 388.475. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound is part of the broader family of chemicals involved in the synthesis and characterization of novel heterocyclic compounds. For instance, the synthesis of novel styryl derivatives through the condensation of 4-cyano-5,6-dimethyl-3-pyridazinone with aromatic aldehydes and further chemical transformations lead to the development of various heterocyclic derivatives including thieno[2,3-c]pyridazines, phthalazine derivatives, and aminopyridazines. These processes involve intricate reactions including refluxing with phosphorus oxychloride, reaction with thiourea, and cycloalkylation with halocompounds, showcasing the compound's versatility in synthesizing heterocyclic structures (Gaby et al., 2003).
Antimicrobial and Antitumor Activities
The compound's framework is utilized in creating derivatives with significant biological activities. For example, the synthesis of pyridine derivatives incorporating 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid leads to compounds exhibiting variable and modest antimicrobial activity against bacteria and fungi. This highlights the potential of such derivatives in developing new antimicrobial agents (Patel et al., 2011).
Antioxidant Potency
Another area of application involves the antioxidant efficacy of related compounds. For instance, the synthesis and characterization of 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one demonstrate significant antioxidant potency verified through DPPH and ABTS methods. This indicates the compound's utility in the development of new antioxidants, contributing to combating oxidative stress-related diseases (Dineshkumar & Parthiban, 2022).
Molecular Docking and Biological Activity Screening
Further research includes the molecular docking and in vitro screening of novel derivatives for their antimicrobial and anticancer activities. The development of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, starting from related chemical structures, showcases the potential of these compounds in contributing to the development of new therapeutic agents. These compounds exhibit moderate to good binding energies on target proteins and show promising results in antimicrobial and antioxidant activity screenings (Flefel et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been reported to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process that is crucial for many cellular functions, including cell signaling, growth, and division.
Mode of Action
It is plausible that the compound interacts with its targets, possibly tyrosine kinases, leading to changes in the phosphorylation status of proteins, thereby affecting cellular functions .
Biochemical Pathways
Given the potential inhibition of tyrosine kinases, it is likely that the compound affects pathways related to cell signaling, growth, and division .
Result of Action
The potential inhibition of tyrosine kinases could lead to alterations in cell signaling, growth, and division .
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N6O/c1-16-5-6-18(14-17(16)2)22(29)28-12-10-27(11-13-28)21-8-7-20(25-26-21)24-19-4-3-9-23-15-19/h3-9,14-15H,10-13H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHLKXIUQPHJQEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CN=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.